![molecular formula C16H29BO2 B1427706 2-(Cyclodec-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane CAS No. 931583-47-0](/img/structure/B1427706.png)
2-(Cyclodec-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
Overview
Description
2-(Cyclodec-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, also known as 2-CDD, is a boron-containing compound that has been studied for a variety of applications in scientific research. It is a versatile molecule that can be used in a variety of ways, including as a catalyst, a reagent, and a ligand in chemical synthesis. In addition, 2-CDD has been studied for its potential applications in biochemistry and physiology, as it has been found to interact with certain enzymes and proteins.
Scientific Research Applications
Synthesis and Structural Analysis
- The compound has been synthesized and its structure characterized using spectroscopy methods such as FT-IR, 1H NMR, 13C NMR, and MS. Single crystals were confirmed by X-ray diffraction, and the molecular crystal structures were optimized based on DFT calculations. This analysis aids in understanding its molecular structure and vibrational properties (Wu, Chen, Chen, & Zhou, 2021).
Application in Polymerization
- The compound has been used in palladium-catalyzed polycondensation for the synthesis of polyfluorenes. This process demonstrates a chain-growth polymerization mechanism, indicating its potential use in creating specific polymeric materials (Yokoyama et al., 2007).
Use in Coupling Reactions
- It has been utilized in Suzuki-Miyaura coupling reactions, an important process in organic chemistry for creating biaryl compounds. This application is significant for the development of new pharmaceuticals and materials (Murata et al., 2002).
Potential in Molecular Solar Thermal Energy Storage
- The compound has been synthesized as a borylated norbornadiene derivative, demonstrating its suitability for Pd-catalyzed Suzuki–Miyaura coupling reactions. This application is particularly interesting for molecular solar thermal (MOST) energy storage (Schulte & Ihmels, 2022).
Crystal Structure Studies
- Investigations into the crystal structure of derivatives of this compound have been carried out, providing insights into its molecular configuration. This information is essential for understanding its chemical behavior and potential applications (Coombs et al., 2006).
DFT and Spectroscopic Studies
- Density Functional Theory (DFT) and spectroscopic studies have been conducted to understand the molecular structure and properties. Such studies are crucial for predicting the behavior of this compound in various chemical reactions (Liao, Liu, Wang, & Zhou, 2022).
Properties
IUPAC Name |
2-(cyclodecen-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H29BO2/c1-15(2)16(3,4)19-17(18-15)14-12-10-8-6-5-7-9-11-13-14/h12H,5-11,13H2,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BCSZSPOBGAWPHE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OC(C(O1)(C)C)(C)C)C2=CCCCCCCCC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H29BO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70743679 | |
Record name | 2-(Cyclodec-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70743679 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
264.2 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
931583-47-0 | |
Record name | 2-(Cyclodec-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70743679 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.